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Compound of Interest

Compound Name: Iron fumarate

Cat. No.: B083845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the elemental iron content in iron
fumarate, including methods for its calculation and experimental determination. It is intended

for researchers, scientists, and professionals involved in drug development and formulation

who require precise and accurate information on this widely used iron supplement.

Physicochemical Properties of Iron Fumarate
Iron (II) fumarate, also known as ferrous fumarate, is the iron (II) salt of fumaric acid. It is a

reddish-orange powder commonly used in the treatment and prevention of iron deficiency

anemia due to its high iron content and good bioavailability.

Property Value Reference

Chemical Formula C₄H₂FeO₄ [1][2]

Molecular Weight 169.90 g/mol [3][4][5][6][7]

Appearance Reddish-orange powder [1][2]

Elemental Iron Content Approximately 32.87% - 33% [1][2][3][8][9]
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The amount of elemental iron in a given mass of iron fumarate can be calculated using a

straightforward formula. This calculation is crucial for accurate dosage formulation and for

comparing the iron content across different iron salts.

The Calculation Formula
The elemental iron content is determined by the ratio of the atomic weight of iron to the

molecular weight of iron fumarate.

Elemental Iron (%) = (Atomic Weight of Fe / Molecular Weight of C₄H₂FeO₄) x 100

Given:

Atomic weight of Iron (Fe) ≈ 55.845 g/mol

Molecular weight of Iron Fumarate (C₄H₂FeO₄) ≈ 169.90 g/mol

Therefore: Elemental Iron (%) ≈ (55.845 / 169.90) x 100 ≈ 32.87%

For practical purposes in formulation, the following simplified calculation is used:

Mass of Elemental Iron = Mass of Iron Fumarate x 0.3287

For example, a 300 mg tablet of pure iron fumarate will contain approximately 98.6 mg of

elemental iron.[1][2]

Calculation Workflow
The following diagram illustrates the logical workflow for calculating the elemental iron content

from a given mass of iron fumarate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b083845?utm_src=pdf-body
https://www.benchchem.com/product/b083845?utm_src=pdf-body
https://www.benchchem.com/product/b083845?utm_src=pdf-body
https://www.benchchem.com/product/b083845?utm_src=pdf-body
https://www.benchchem.com/product/b083845?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25661197/
https://www.youtube.com/watch?v=YaqDnK0PNgw
https://www.benchchem.com/product/b083845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation of Elemental Iron in Iron Fumarate

Start: Mass of
Iron Fumarate (mg)

Multiply by Elemental
Iron Percentage (32.87%)

Input

Result: Mass of
Elemental Iron (mg)

Output
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Experimental Workflow for Elemental Iron Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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